Cas no 2138032-57-0 (1-bromo-2-(pentan-3-yloxy)propan-2-ylbenzene)

1-Bromo-2-(pentan-3-yloxy)propan-2-ylbenzene is a brominated aromatic compound featuring an ether-linked pentyl group, offering versatility in synthetic organic chemistry. Its structure combines a reactive benzyl bromide moiety with an alkoxy substituent, making it a valuable intermediate for nucleophilic substitution reactions, particularly in the synthesis of complex ethers or functionalized aromatic systems. The presence of the branched pentyloxy group enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of aromatic frameworks is required. Care should be taken due to its potential lachrymatory and irritant properties.

1-bromo-2-(pentan-3-yloxy)propan-2-ylbenzene structure

2138032-57-0 structure

Product name:1-bromo-2-(pentan-3-yloxy)propan-2-ylbenzene

CAS No:2138032-57-0

MF:C₁₄H₂₁BrO

MW:285.219943761826

CID:6062378

PubChem ID:165873590

1-bromo-2-(pentan-3-yloxy)propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-(pentan-3-yloxy)propan-2-ylbenzene
- [1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene
- 2138032-57-0
- EN300-1136399
- Inchi： 1S/C14H21BrO/c1-4-13(5-2)16-14(3,11-15)12-9-7-6-8-10-12/h6-10,13H,4-5,11H2,1-3H3
- InChI Key： YTWOGJULNRYJRB-UHFFFAOYSA-N
- SMILES： BrCC(C)(C1C=CC=CC=1)OC(CC)CC

Computed Properties

Exact Mass: 284.07758g/mol
Monoisotopic Mass: 284.07758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²
XLogP3: 4.4

1-bromo-2-(pentan-3-yloxy)propan-2-ylbenzene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1136399-0.1g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	0.1g	$615.0	2023-10-26
Enamine	EN300-1136399-10.0g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0		10g	$3807.0	2023-05-26
Enamine	EN300-1136399-1g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	1g	$699.0	2023-10-26
Enamine	EN300-1136399-10g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	10g	$3007.0	2023-10-26
Enamine	EN300-1136399-0.5g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	0.5g	$671.0	2023-10-26
Enamine	EN300-1136399-2.5g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	2.5g	$1370.0	2023-10-26
Enamine	EN300-1136399-1.0g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0		1g	$884.0	2023-05-26
Enamine	EN300-1136399-0.25g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	0.25g	$642.0	2023-10-26
Enamine	EN300-1136399-5.0g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0		5g	$2566.0	2023-05-26
Enamine	EN300-1136399-0.05g	[1-bromo-2-(pentan-3-yloxy)propan-2-yl]benzene	2138032-57-0	95%	0.05g	$587.0	2023-10-26